Cas no 2228458-71-5 (4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol)

• Product Name: 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol
• CAS No: 2228458-71-5
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5923021
• PubChem ID: 165662421
• Update Time: 2025-06-13

4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol
• EN300-1754521
• 2228458-71-5
• 4-{[1-(aminomethyl)cyclopropyl]methyl}-2-[(dimethylamino)methyl]phenol

• Inchi： 1S/C14H22N2O/c1-16(2)9-12-7-11(3-4-13(12)17)8-14(10-15)5-6-14/h3-4,7,17H,5-6,8-10,15H2,1-2H3
• InChI Key： MNDRHPNZMOHSAT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)CC1(CN)CC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol

Professional Introduction to Compound with CAS No. 2228458-71-5 and Product Name: 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol

Compound with the CAS number 2228458-71-5 and the product name 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The intricate molecular architecture of this compound, featuring a cyclopropylmethyl group linked to an aminomethyl substituent and a dimethylamino methylphenol moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

The structural composition of 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol is meticulously designed to enhance its pharmacological properties. The presence of the cyclopropyl ring introduces rigidity to the molecule, which can influence its binding affinity and selectivity. Meanwhile, the aminomethyl group serves as a versatile handle for further chemical modifications, enabling the development of derivatives with tailored biological activities. The dimethylamino methylphenol moiety, on the other hand, contributes to the compound's solubility and bioavailability, crucial factors for its potential therapeutic applications.

In recent years, there has been growing interest in exploring novel compounds that can modulate biological pathways associated with various diseases. The compound in question has shown promise in preliminary studies as a potential modulator of enzyme activity and receptor binding. Specifically, its ability to interact with proteins involved in cellular signaling pathways has been highlighted in several research endeavors. These interactions are critical for understanding how the compound may exert its effects at the molecular level.

One of the most compelling aspects of 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol is its potential in addressing unmet medical needs. Current research indicates that this compound may have applications in treating conditions related to inflammation and oxidative stress. The phenolic moiety is known for its antioxidant properties, which could be leveraged to develop therapies targeting oxidative damage. Furthermore, the aminomethyl group's ability to form hydrogen bonds and salt bridges enhances its interaction with biological targets, suggesting its suitability for designing small-molecule inhibitors.

The synthesis of 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol represents a testament to the ingenuity of modern synthetic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the compound's synthetic accessibility while maintaining high purity and yield. This synthetic route not only underscores the compound's feasibility for large-scale production but also opens avenues for exploring related analogs with enhanced properties.

Advances in computational chemistry have further accelerated the discovery process for compounds like 4-{1-(aminomethyl)cyclopropylmethyl}-2-(dimethylamino)methylphenol. Molecular modeling studies have been instrumental in predicting the compound's binding modes and affinity for various biological targets. These computational insights have guided experimental efforts, leading to more efficient development of lead compounds for drug discovery programs. The integration of experimental data with computational predictions has become a cornerstone of modern medicinal chemistry.

The pharmacokinetic profile of 4-{1-(aminomethcyclopropylmethylene)-2-(dimethyiamin)methyiphenol} is another critical area of investigation. Studies have begun to elucidate how this compound is metabolized within the body and how it interacts with metabolic enzymes. Understanding these processes is essential for optimizing dosages and minimizing potential side effects. Additionally, pharmacokinetic studies provide valuable information for designing prodrugs or analogs that enhance bioavailability or prolong systemic exposure.

Future directions in research on 4-{1-(aminomethcyclopropylmethylene)-2-(dimethyiamin)methyiphenol} include exploring its role in complex disease models and conducting preclinical trials to assess its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these initiatives forward, bringing us closer to realizing the therapeutic potential of this innovative compound.

In conclusion,4-{1-(aminomethcyclopropylmethylene)-2-(dimethyiamin)methyiphenol} (CAS No. 2228458-71-5) stands as a remarkable example of how structural innovation can lead to novel therapeutic agents. Its unique chemical profile and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in shaping the future of chemobiology and pharmaceutical science.